Cas no 2364584-94-9 (5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole)

5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole is a brominated aromatic oxazole derivative with potential applications in organic synthesis and pharmaceutical research. The compound features a benzyloxy group at the para position and two bromine substituents on the phenyl ring, enhancing its reactivity in cross-coupling reactions and electrophilic substitutions. The oxazole moiety contributes to its utility as a heterocyclic building block for designing bioactive molecules. Its structural properties make it suitable for use in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. The high purity and well-defined bromination pattern ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.

5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole structure

2364584-94-9 structure

Product Name:5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole

CAS No:2364584-94-9

MF:C₁₆H₁₁Br₂NO₂

MW:409.072042703629

MDL:MFCD32631852

CID:5079344

Update Time:2026-03-01

5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

- 5-(4-(benzyloxy)-3,5-dibromophenyl)oxazole
- 5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole
- MDL： MFCD32631852
- Inchi： 1S/C16H11Br2NO2/c17-13-6-12(15-8-19-10-21-15)7-14(18)16(13)20-9-11-4-2-1-3-5-11/h1-8,10H,9H2
- InChI Key： SCYYFOWTXKXDOM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=CN=CO2)C=C(C=1OCC1C=CC=CC=1)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 313
XLogP3: 4.8
Topological Polar Surface Area: 35.3

5-(4-(Benzyloxy)-3,5-dibromophenyl)oxazole Pricemore >>

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